N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-1-(2-methoxyphenyl)-N-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-1-(2-methoxyphenyl)-N-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H25N5O2/c1-15-12-16(2)24(22-15)11-7-10-23(3)20(26)17-13-21-25(14-17)18-8-5-6-9-19(18)27-4/h5-6,8-9,12-14H,7,10-11H2,1-4H3
• InChI Key: MBJBRCHNTNFOPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCN(C)C(=O)C2=CN(N=C2)C3=CC=CC=C3OC)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-1-(2-methoxyphenyl)-N-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.20082506 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Pyrazole derivatives are synthesized through various chemical reactions, highlighting their structural diversity and potential for targeted applications. For example, Hassan et al. (2014) detailed the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, indicating their potential in creating compounds with specific biological activities (Hassan, Hafez, & Osman, 2014). Such synthetic approaches are foundational for developing new drugs and materials.

Medicinal Chemistry Applications

Pyrazole derivatives have shown significant promise in medicinal chemistry, particularly in the development of novel therapeutic agents. Kumarasinghe et al. (2009) and others have investigated pyrazole compounds for their potential biological activities, including their roles as anticancer, anti-inflammatory, and analgesic agents. These studies suggest that pyrazole derivatives can interact with biological targets to modulate physiological responses, offering pathways for new drug development.

Material Science and Corrosion Inhibition

Beyond biologically active molecules, pyrazole derivatives also find applications in material science, such as corrosion inhibition. Chetouani et al. (2005) explored the inhibitory effect of bipyrazole compounds on the corrosion of pure iron in acidic media, demonstrating the compound's potential in protecting metals from corrosion (Chetouani, Hammouti, Benhadda, & Daoudi, 2005). This application is crucial for extending the lifespan of metal structures and components in various industries.